molecular formula C11H14IN3O2 B13654836 (1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine

(1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine

Cat. No.: B13654836
M. Wt: 347.15 g/mol
InChI Key: MHIBYNSFNXDRLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine is a pyrrolidine-derived compound featuring a methanamine group at the 3-position of the pyrrolidine ring and a 4-iodo-2-nitrophenyl substituent attached to the nitrogen atom. The iodine atom at the para position of the phenyl ring contributes to its high molecular weight (estimated at ~379.17 g/mol), while the nitro group at the ortho position introduces electron-withdrawing effects, influencing reactivity and intermolecular interactions .

Properties

Molecular Formula

C11H14IN3O2

Molecular Weight

347.15 g/mol

IUPAC Name

[1-(4-iodo-2-nitrophenyl)pyrrolidin-3-yl]methanamine

InChI

InChI=1S/C11H14IN3O2/c12-9-1-2-10(11(5-9)15(16)17)14-4-3-8(6-13)7-14/h1-2,5,8H,3-4,6-7,13H2

InChI Key

MHIBYNSFNXDRLX-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC1CN)C2=C(C=C(C=C2)I)[N+](=O)[O-]

Origin of Product

United States

Chemical Reactions Analysis

(1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized to form different products depending on the reaction conditions.

    Reduction: The nitro group can be reduced to an amine group using common reducing agents.

    Substitution: The iodo group can be substituted with other functional groups through nucleophilic substitution reactions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas or palladium on carbon, and nucleophiles for substitution reactions .

Scientific Research Applications

(1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine has several scientific research applications:

Mechanism of Action

The mechanism of action of (1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain proteins or enzymes, modulating their activity. This interaction can lead to various biological effects, making it a valuable compound for research in medicinal chemistry .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound belongs to a broader class of pyrrolidine-methanamine derivatives with aryl substituents. Key structural variations among analogues include:

Compound Name Substituent on Phenyl Ring Molecular Weight (g/mol) Key Functional Groups Notable Properties/Applications
(1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine 4-Iodo, 2-nitro ~379.17 Nitro, Iodo, Amine Discontinued; potential pharmaceutical use (inferred)
[1-(3-Bromophenyl)pyrrolidin-3-yl]methanamine 3-Bromo 255.15 Bromo, Amine Density: 1.38 g/cm³; predicted boiling point: 361.1°C
[1-(4-Methylphenyl)pyrrolidin-3-yl]methanamine hydrochloride 4-Methyl 232.72 Methyl, Amine (HCl salt) Used in ligand synthesis
[1-(2-Methoxyphenyl)pyrrolidin-3-yl]methanamine 2-Methoxy ~222.29 Methoxy, Amine Available for life science research
1-((3S,4R)-4-(3-Fluorophenyl)pyrrolidin-3-yl)methanamine 3-Fluoro N/A Fluoro, Amine Patented as TRKA kinase inhibitor

Key Observations:

  • Electron-Withdrawing vs. Electron-Donating Groups: The nitro group in the target compound enhances electrophilicity and hydrogen-bond acceptor capacity compared to electron-donating groups like methoxy or methyl. This may reduce solubility in polar solvents but improve interactions in crystal packing or biological targets .
  • Halogen Effects: The iodine atom in the target compound increases molecular weight and polarizability compared to bromo or fluoro analogues. Iodine’s size and lipophilicity could enhance membrane permeability in drug design but may complicate synthesis .
  • Biological Activity: Fluorophenyl and methylphenyl derivatives are associated with kinase inhibition or ligand activity (e.g., adenosine receptors), suggesting the target compound’s nitro and iodo groups might confer unique binding properties .

Physicochemical Properties

  • Density and Boiling Point: The brominated analogue ([1-(3-Bromophenyl)pyrrolidin-3-yl]methanamine) has a density of 1.38 g/cm³ and a predicted boiling point of 361.1°C . The target compound’s iodine substituent likely increases density (>1.4 g/cm³) and boiling point due to higher molecular weight and halogen interactions.
  • Acid-Base Behavior: The pKa of the amine group in the target compound is influenced by the nitro group’s electron-withdrawing effect, likely lowering the basicity compared to methyl- or methoxy-substituted analogues .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.